2-[4,5-Dihydroxy-2-(hydroxymethyl)-6-tridecoxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

• IUPAC Name: 2-[4,5-dihydroxy-2-(hydroxymethyl)-6-tridecoxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C25H48O11/c1-2-3-4-5-6-7-8-9-10-11-12-13-33-24-22(32)20(30)23(17(15-27)35-24)36-25-21(31)19(29)18(28)16(14-26)34-25/h16-32H,2-15H2,1H3
• InChI Key: JZPRPDMVGIRGBV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCOC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)O)O)O)O)O
• Molecular Formula: C25H48O11
• Molecular Weight: 524.6 g/mol

Description

Tridecyl b-D-maltopyranoside is a non-ionic detergent and surfactant, commonly used in biochemical and biophysical research. It is a disaccharide derivative and glycoside, known for its effectiveness in maintaining protein solubility, particularly in studies involving membrane protein crystallization .

Preparation Methods

Synthetic Routes and Reaction Conditions: Tridecyl b-D-maltopyranoside is synthesized through the glycosylation of maltose with tridecanol. The reaction typically involves the use of a catalyst such as trifluoromethanesulfonic acid (TfOH) under anhydrous conditions. The reaction proceeds through the formation of a glycosidic bond between the maltose and the tridecanol .

Industrial Production Methods: Industrial production of Tridecyl b-D-maltopyranoside follows similar synthetic routes but on a larger scale. The process involves rigorous purification steps to ensure the product’s high purity, typically ≥99.0% .

Chemical Reactions Analysis

Types of Reactions: Tridecyl b-D-maltopyranoside primarily undergoes substitution reactions due to the presence of hydroxyl groups. It can also participate in oxidation and reduction reactions, although these are less common.

Common Reagents and Conditions:

Substitution Reactions: Typically involve reagents such as alkyl halides or sulfonates under basic conditions.

Oxidation Reactions: Can be carried out using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction Reactions: Often involve reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various alkylated derivatives of Tridecyl b-D-maltopyranoside .

Scientific Research Applications

Tridecyl b-D-maltopyranoside has a wide range of applications in scientific research:

Chemistry: Used as a surfactant in various chemical reactions and processes.

Biology: Essential in the solubilization and stabilization of membrane proteins, facilitating their study and crystallization.

Medicine: Employed in drug delivery systems due to its ability to form micelles and encapsulate hydrophobic drugs.

Industry: Utilized in the formulation of detergents and cleaning agents due to its non-ionic nature and effectiveness in reducing surface tension.

Mechanism of Action

The mechanism by which Tridecyl b-D-maltopyranoside exerts its effects is primarily through its surfactant properties. It reduces surface tension and forms micelles, which can encapsulate hydrophobic molecules. This property is particularly useful in the solubilization of membrane proteins, where it helps maintain their functional and structural integrity .

Comparison with Similar Compounds

• n-Dodecyl b-D-maltopyranoside
• Decyl b-D-maltopyranoside
• Tetradecyl b-D-maltopyranoside
• Undecyl b-D-maltopyranoside

Comparison: Tridecyl b-D-maltopyranoside is unique due to its longer alkyl chain compared to similar compounds like n-Dodecyl b-D-maltopyranoside and Decyl b-D-maltopyranoside. This longer chain enhances its ability to solubilize hydrophobic molecules and stabilize membrane proteins. Additionally, its high purity (≥99.0%) makes it particularly suitable for sensitive biochemical applications .